Cas no 1805536-66-6 (2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-acetonitrile)

• Product Name: 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-acetonitrile
• CAS No: 1805536-66-6
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4883955
• Update Time: 2025-07-02

2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-acetonitrile

• Inchi： 1S/C8H4F3N3O2/c9-6-3-5(14(15)16)4(1-2-12)7(13-6)8(10)11/h3,8H,1H2
• InChI Key： SFCPFYOLSIIXLM-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=C(C=C(N=1)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-acetonitrile

Introduction to 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-acetonitrile (CAS No. 1805536-66-6)

2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-acetonitrile (CAS No. 1805536-66-6) is a fluorinated nitropyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. This compound, characterized by the presence of both difluoromethyl and fluoro substituents, along with a nitro group and an acetonitrile moiety, presents a unique scaffold that is highly conducive to further chemical modifications and functionalization. The combination of these elements not only enhances its reactivity but also opens up numerous possibilities for its application in drug discovery and development.

The difluoromethyl group is particularly noteworthy as it is frequently incorporated into bioactive molecules due to its ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties. In contrast, the fluoro substituent is well-documented for its role in modulating electronic and steric properties, which can significantly influence the biological activity of a molecule. The nitro group, while traditionally associated with oxidizing properties, also serves as a versatile handle for further functionalization through reduction or nucleophilic substitution reactions. Finally, the acetonitrile moiety provides a polar aprotic solvent environment, which can be advantageous in certain synthetic transformations.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in the development of novel therapeutic agents. Among these, nitropyridines have emerged as a promising class of compounds due to their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural motif of 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-acetonitrile aligns well with this trend, offering a scaffold that can be readily modified to explore new pharmacophores.

In particular, the introduction of fluorine atoms into the pyridine ring has been shown to enhance binding interactions with biological targets, often leading to improved efficacy and selectivity. This phenomenon is attributed to the ability of fluorine to engage in favorable dipole-dipole interactions and to modulate electronic effects within the molecule. The presence of both difluoromethyl and fluoro substituents in 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-acetonitrile suggests that it may exhibit enhanced binding affinity towards various enzymes and receptors involved in disease pathways.

Moreover, the nitro group in this compound can be further functionalized to introduce additional variability into the molecular structure. For instance, reduction of the nitro group to an amine can yield a compound with different electronic properties and potentially new biological activities. Similarly, nucleophilic substitution reactions at the nitro position can be exploited to introduce other functional groups such as carboxylic acids or alcohols. These transformations provide chemists with a rich palette of tools for designing molecules with tailored properties.

The acetonitrile substituent at the 3-position of the pyridine ring also plays a crucial role in determining the overall reactivity and solubility profile of this compound. Acetonitrile is a polar aprotic solvent that can facilitate certain types of reactions while also serving as an excellent medium for spectroscopic studies. This makes 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-acetonitrile a valuable intermediate in synthetic chemistry, where it can be used in both organic synthesis and medicinal chemistry applications.

Recent studies have demonstrated the utility of fluorinated nitropyridines in the development of kinase inhibitors, which are critical targets in oncology research. For example, modifications involving fluorine atoms have been shown to improve binding affinity towards tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). Given the structural features of 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-acetonitrile, it is plausible that this compound could serve as a lead structure for designing novel kinase inhibitors with enhanced potency and selectivity.

Additionally, fluorinated pyridines have been explored as building blocks for antiviral agents. The ability of these compounds to interact favorably with viral enzymes has made them attractive candidates for developing treatments against RNA viruses such as influenza A virus and hepatitis C virus (HCV). The presence of both difluoromethyl and fluoro substituents in 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-acetonitrile suggests that it may possess inhibitory activity against viral proteases or polymerases by modulating key interactions within these enzyme active sites.

In conclusion,2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-acetonitrile (CAS No. 1805536-66-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents—namely,difluoromethyl, fluoro, nitro,and acetonitrile"—makes it an attractive scaffold for further exploration in drug discovery efforts aimed at developing novel therapeutic agents targeting various diseases.